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Compound of Interest

Compound Name: Disodium phthalate

Cat. No.: B103543

For Researchers, Scientists, and Drug Development Professionals

Disodium 1,2-benzenedicarboxylate, also known as disodium phthalate or phthalic acid
disodium salt, is the disodium salt of phthalic acid.[1][2][3] This organic compound is of
significant interest in various scientific fields due to its utility as a buffering agent, chelating
agent, and a primary standard in analytical chemistry.[1][4][5] This guide provides a
comprehensive overview of its core characteristics, synthesis, and key applications.

Core Properties

Disodium 1,2-benzenedicarboxylate is a white crystalline solid that is soluble in water.[2] It is
characterized by the presence of two sodium cations ionically bonded to the phthalate dianion.

[1]

Table 1: Physicochemical Properties of Disodium 1,2-benzenedicarboxylate
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Property Value Source
Molecular Formula CsHaNaz04 [2]
Molecular Weight 210.09 g/mol [61[7]
Appearance White to almost white 2]
powder/crystal

Solubility in Water Soluble [21[7]
Boiling Point 378.3°C at 760 mmHg [7]
Flash Point 196.7°C [7]
Density 1.451 g/cm3 [7]

Synthesis and Chemical Reactions

The synthesis of disodium 1,2-benzenedicarboxylate is primarily achieved through
straightforward acid-base chemistry.

1. Neutralization of Phthalic Acid:[1][4] This is the most direct method. Phthalic acid is reacted
with two equivalents of sodium hydroxide in an aqueous solution. The reaction is exothermic
and requires careful temperature control.[1]

o Methodology:
o Dissolve a known quantity of phthalic acid in distilled water.

o Slowly add a stoichiometric amount (2 molar equivalents) of a standardized sodium
hydroxide solution while stirring continuously.

o Monitor the temperature of the reaction mixture and cool if necessary to prevent
decomposition.

o The resulting solution contains disodium phthalate. The solid product can be obtained by
evaporation of the water.
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2. From Phthalic Anhydride:[1][4] Phthalic anhydride is first hydrolyzed to phthalic acid, which is
then neutralized with sodium hydroxide.

o Methodology:

o Hydrolyze phthalic anhydride by heating it in water to form phthalic acid.

o Follow the neutralization protocol as described above, adding two equivalents of sodium
hydroxide to the resulting phthalic acid solution.
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Synthesis pathways for Disodium 1,2-benzenedicarboxylate.

o Oxidation: Under specific conditions, disodium phthalate can be oxidized to form phthalic
anhydride.[4]
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¢ Reduction: It can be reduced to yield phthalic acid.[4]

Core Applications in Research and Development

Disodium 1,2-benzenedicarboxylate's chemical properties make it a versatile tool in various
laboratory settings.

« Buffering Agent: It is effective in maintaining a stable pH in biological and chemical
experiments, such as enzyme assays.[4] Its ability to neutralize small amounts of both acids
and bases allows it to resist significant pH changes.[4]

+ Chelating Agent: The phthalate anion can form stable complexes with metal ions.[1][4] This
property is valuable in analytical chemistry to prevent metal ion interference and in
environmental studies to understand metal mobility.[1]

e Primary Standard: Due to its high purity and well-defined stoichiometry, it is used as a
primary standard for acid-base titrations in analytical chemistry.[4][5]
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Core applications of Disodium 1,2-benzenedicarboxylate.

Safety and Handling

While generally not classified as hazardous under GHS criteria, caution is advised when
handling disodium 1,2-benzenedicarboxylate.[6]

 Inhalation: Inhalation of dust may cause irritation to the respiratory tract.[4]
o Skin Contact: Prolonged or repeated contact may lead to skin irritation.[4]
o Eye Contact: May cause eye irritation.[4]

It is recommended to use proper personal protective equipment, including gloves and safety
glasses, and to handle the compound in a well-ventilated area.[4]

Conclusion

Disodium 1,2-benzenedicarboxylate is a valuable compound for researchers and scientists,
primarily due to its reliable performance as a buffering agent, chelating agent, and analytical
standard. Its synthesis is straightforward, and its properties are well-defined, making it a useful
tool in a variety of experimental contexts. Proper safety precautions should be observed during
its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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